1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-5-oxo-N-(4-phenoxyphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C24H22N2O5S/c1-17-7-13-21(14-8-17)32(29,30)26-22(15-16-23(26)27)24(28)25-18-9-11-20(12-10-18)31-19-5-3-2-4-6-19/h2-14,22H,15-16H2,1H3,(H,25,28)
• InChI Key: ZYMOLIUFJIWCGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(CCC2=O)C(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C24H22N2O5S
• Molecular Weight: 450.5 g/mol

Description

1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide, also known as MSOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide acts as a competitive antagonist of the AMPA receptor by binding to the ligand-binding domain of the receptor. This results in the inhibition of the receptor's ion channel activity, leading to a decrease in synaptic transmission and plasticity.
Biochemical and Physiological Effects:
The inhibition of the AMPA receptor by 1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the excitotoxicity and neurodegeneration associated with stroke and traumatic brain injury. Additionally, 1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The use of 1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide in lab experiments has several advantages, including its high potency and selectivity for the AMPA receptor, its ability to penetrate the blood-brain barrier, and its low toxicity. However, 1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide has limitations such as its high cost of production and limited solubility in water.

Future Directions

There are several future directions for the research and development of 1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide. One direction is to explore its potential therapeutic applications in neurological disorders such as stroke, traumatic brain injury, and Alzheimer's disease. Another direction is to optimize the synthesis method to improve the yield and reduce the cost of production. Additionally, research can be focused on developing new analogs of 1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide with improved pharmacological properties.

Scientific Research Applications

1-[(4-methylphenyl)sulfonyl]-5-oxo-N-(4-phenoxyphenyl)prolinamide has been widely studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to act as a potent and selective inhibitor of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, which is a subtype of ionotropic glutamate receptor that plays a crucial role in synaptic transmission and plasticity in the brain.